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Introduction

Bis(mesitylene)chromium, with the molecular formula Ci1sH24Cr, is an organometallic sandwich
compound wherein a central chromium atom is bonded to two mesitylene (1,3,5-
trimethylbenzene) ligands. This symmetrical, 18-electron complex is a member of the
bis(arene)chromium family, which has played a pivotal role in the development of
organometallic chemistry. This technical guide provides a comprehensive overview of the
synthesis, characterization, and experimental protocols related to bis(mesitylene)chromium,
tailored for researchers and professionals in chemistry and drug development.

Synthesis and Structure

The synthesis of bis(mesitylene)chromium typically involves the reductive complexation of a
chromium salt with mesitylene. A common method is the Fischer-Hafner synthesis, which
involves the reaction of chromium(lll) chloride with mesitylene in the presence of a reducing
agent like aluminum powder and a Lewis acid catalyst such as aluminum chloride. The initial
product is the bis(mesitylene)chromium(l) cation, which is then reduced to the neutral
bis(mesitylene)chromium(0) complex. Isomerically pure bis(mesitylene)chromium can be
obtained by carefully controlling the reaction conditions to avoid Friedel-Crafts isomerization.[1]

The molecular structure of bis(mesitylene)chromium features a central chromium atom
sandwiched between two parallel mesitylene rings. The chromium atom is equidistant from all
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six carbon atoms of each ring, forming a highly symmetric structure.

Quantitative Data

A comprehensive summary of the available quantitative data for bis(mesitylene)chromium is
presented below.

Property Value Reference
Molecular Formula C1sH24Cr N/A
Molecular Weight 292.38 g/mol N/A

Note: Specific experimental data such as NMR chemical shifts, IR absorption bands, mass
spectrometry fragmentation, and detailed crystal structure parameters for
bis(mesitylene)chromium are not readily available in the public domain. The following sections
on characterization provide general expectations based on related compounds.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of bis(mesitylene)chromium are
provided below. These protocols are based on established procedures for analogous
bis(arene)chromium complexes and general organometallic chemistry techniques.

Synthesis of Bis(mesitylene)chromium

Materials:

Anhydrous Chromium(lil) chloride (CrCls)

Aluminum powder

Anhydrous Aluminum chloride (AICI3)

Mesitylene (1,3,5-trimethylbenzene), freshly distilled

Sodium dithionite (Na2S204)
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Sodium hydroxide (NaOH)
Anhydrous diethyl ether
Degassed water

Schlenk line and glassware

Inert atmosphere (Argon or Nitrogen)

Procedure:

o Preparation of the Bis(mesitylene)chromium(l) Cation:

In a flame-dried Schlenk flask under an inert atmosphere, combine anhydrous CrCls,
aluminum powder, and anhydrous AlCls.

Add freshly distilled mesitylene to the flask via a cannula.

Heat the reaction mixture with vigorous stirring. The reaction to form the
bis(mesitylene)chromium cation is reported to be high-yielding at 65°C over a few hours.

[1]

Monitor the reaction progress. Upon completion, cool the mixture to room temperature.

Reduction to Bis(mesitylene)chromium(0):

Carefully hydrolyze the reaction mixture by the slow addition of degassed water under an
inert atmosphere.

Prepare a solution of sodium dithionite in aqueous sodium hydroxide.

Add the reducing solution to the hydrolyzed reaction mixture to reduce the [Cr(CisH24)]*
cation to neutral Cr(CisHza).

The neutral product will precipitate from the aqueous solution.

e |solation and Purification:
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o Extract the neutral bis(mesitylene)chromium into a suitable organic solvent like diethyl
ether.

o Wash the organic layer with degassed water to remove any remaining salts.
o Dry the organic layer over an anhydrous drying agent (e.g., MgSQOa).
o Remove the solvent under vacuum to yield the solid bis(mesitylene)chromium.

o The product can be further purified by sublimation or recrystallization from a suitable
solvent under an inert atmosphere.

Bis(mesitylene)chromium

Solvent Extraction }—)

Purification >|
(Sublimation/Recrystallization)
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(Fischer-Hafner) >’ [CICEr] >< Na2S204 / NaOH

Click to download full resolution via product page

Synthesis workflow for bis(mesitylene)chromium.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

e Due to the air-sensitivity of many organometallic compounds, samples should be prepared in
a glovebox or under an inert atmosphere.

» Dissolve 5-25 mg of the compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g.,
benzene-ds, toluene-ds, or THF-ds).[2]

« Filter the solution through a pipette with a glass wool plug to remove any particulate matter.

[3]
o Transfer the filtered solution to a clean, dry NMR tube and cap it.
Data Acquisition:

e Acquire *H and 3C NMR spectra on a spectrometer operating at an appropriate frequency.
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» Reference the spectra to the residual solvent peak or an internal standard (e.g.,
tetramethylsilane).

Expected Spectral Features:

e 1H NMR: Due to the high symmetry of the molecule, a singlet for the aromatic protons and a
singlet for the methyl protons are expected. The coordination to chromium will cause a
significant upfield shift of these resonances compared to free mesitylene.

e 13C NMR: Three signals are expected: one for the methyl carbons, one for the aromatic
carbons bearing the methyl groups, and one for the unsubstituted aromatic carbons. These
signals will also be shifted upon coordination to the chromium center.

Infrared (IR) Spectroscopy

Sample Preparation:

e Nujol Mull: For solid samples, grind a small amount of the compound with a few drops of
Nujol (mineral oil) to form a paste. Sandwich the paste between two KBr or NaCl plates.[4]

o Solution: For solution-state IR, dissolve the compound in a suitable IR-transparent solvent
(e.g., cyclohexane, CCl4) in a sealed liquid cell. This must be done under an inert
atmosphere.

Data Acquisition:
e Record the spectrum over the range of 4000-400 cm~1.

» A background spectrum of the solvent or Nujol should be recorded and subtracted from the
sample spectrum.

Expected Spectral Features:
e Characteristic C-H stretching vibrations of the aromatic ring and methyl groups.
e C=C stretching vibrations of the aromatic rings.

o Metal-ligand vibrations at lower frequencies.
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Mass Spectrometry (MS)

Sample Preparation:

» For air-sensitive compounds, the sample should be introduced into the mass spectrometer
under an inert atmosphere if possible.

 Direct insertion probe (DIP) with electron ionization (EI) is a common method for volatile,
stable organometallic compounds.

Data Acquisition:

« Obtain the mass spectrum using an appropriate ionization technique (e.g., El, ESI).
o Elis often performed at 70 eV.

Expected Fragmentation Pattern:

e The molecular ion peak [M]* should be observable.

e The primary fragmentation pathway for bis(arene)chromium complexes is the successive
loss of the arene ligands. Therefore, a prominent peak corresponding to [M - mesitylene]* is
expected, followed by a peak for [Cr]*.

[Cr(CoH12)2]* - CoHi12 > - CoHa12 >

M) [Cr(CoH12)]* [Cr*

Click to download full resolution via product page
Expected fragmentation pathway of bis(mesitylene)chromium.
X-ray Crystallography
Crystal Growth:

o Grow single crystals suitable for X-ray diffraction by slow evaporation of a saturated solution,
slow cooling of a hot, saturated solution, or vapor diffusion of a non-solvent into a solution of
the compound. All methods should be performed under an inert atmosphere.
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Data Collection and Structure Solution:
¢ Mount a suitable single crystal on a goniometer head.

» Collect diffraction data using a single-crystal X-ray diffractometer, typically with Mo Ka
radiation.

e Solve and refine the crystal structure using appropriate software packages.
Expected Structural Features:

e The crystal structure would confirm the sandwich-type arrangement of the two mesitylene
ligands around the central chromium atom.

e Precise bond lengths and angles, including Cr-C and C-C bond distances, would be
determined.

Signaling Pathways and Biological Applications

Currently, there is no publicly available information to suggest that bis(mesitylene)chromium is
directly involved in any specific biological signaling pathways or has been investigated for drug
development purposes. The primary interest in this and related bis(arene)chromium
compounds has been in the fields of organometallic chemistry, catalysis, and materials science.

Conclusion

Bis(mesitylene)chromium is a classic example of an organometallic sandwich compound with a
rich history in the development of the field. While specific quantitative characterization data is
not widely disseminated, the experimental protocols for its synthesis and analysis are well-
established based on analogous compounds. This guide provides a foundational framework for
researchers and professionals to approach the study of bis(mesitylene)chromium, from its
preparation to its detailed structural and spectroscopic characterization. Further research is
needed to explore any potential biological activities or applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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